2,3-dichloro-N-[2-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 2,3-dichloro-N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C14H8Cl2F3NO/c15-10-6-3-4-8(12(10)16)13(21)20-11-7-2-1-5-9(11)14(17,18)19/h1-7H,(H,20,21)
• InChI Key: APFZEULXSFCLFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C14H8Cl2F3NO
• Molecular Weight: 334.1 g/mol

Description

2,3-Dichloro-N-[2-(trifluoromethyl)phenyl]benzamide is an organic compound that features both dichloro and trifluoromethyl functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-dichloro-N-[2-(trifluoromethyl)phenyl]benzamide typically involves the reaction of 2,3-dichlorobenzoyl chloride with 2-(trifluoromethyl)aniline. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is typically conducted in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

On an industrial scale, the production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis. This method allows for better control over reaction conditions and can lead to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2,3-Dichloro-N-[2-(trifluoromethyl)phenyl]benzamide can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic or basic aqueous solutions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzamides, while hydrolysis can produce carboxylic acids and amines.

Scientific Research Applications

2,3-Dichloro-N-[2-(trifluoromethyl)phenyl]benzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for its ability to interact with specific biological targets.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 2,3-dichloro-N-[2-(trifluoromethyl)phenyl]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

2,3-Dichlorobenzamide: Lacks the trifluoromethyl group, which can significantly alter its chemical properties and biological activity.

2-(Trifluoromethyl)benzamide:

N-Phenylbenzamide: A simpler structure without the dichloro and trifluoromethyl groups, leading to different chemical and biological properties.

Uniqueness

2,3-Dichloro-N-[2-(trifluoromethyl)phenyl]benzamide is unique due to the presence of both dichloro and trifluoromethyl groups. These functional groups contribute to its distinct chemical reactivity and potential for diverse applications in various fields.